5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide

• Molecular Formula: C11H11BrFNO
• Molecular Weight: 272.11 g/mol
• IUPAC Name: 5-bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide
• InChI: InChI=1S/C11H11BrFNO/c1-6-4-7(12)5-9(10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)
• InChI Key: QNTFYEUTGVHPSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)C(=O)NC2CC2)Br

Description

5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide (: 1512044-54-0) is a benzamide-based compound with the molecular formula C 11 H 11 BrFNO and a molecular weight of 272.11 g/mol . This reagent serves as a valuable synthetic intermediate in medicinal chemistry and drug discovery research. Its structure, featuring a bromo-fluoro-aromatic core and a cyclopropylamide group, is frequently employed in the exploration and optimization of novel therapeutic agents, particularly in the development of N -substituted benzamides investigated for their biological activity . As a key building block, this compound is for research use only and is strictly not intended for diagnostic, therapeutic, or human use. Researchers can utilize it in various synthetic applications to create more complex molecules targeting a range of diseases. The presence of halogen substituents (bromine and fluorine) and the cyclopropyl ring on the amide nitrogen are common features in compounds screened for activity against targets such as sodium channels, with potential applications in the study of pain, multiple sclerosis, and other neurological disorders . Handle with appropriate safety precautions in a controlled laboratory setting.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide	C₁₂H₁₂BrFNO	285.14	5-Br, 2-F, 3-CH₃, N-cyclopropylamide	Cyclopropylamide enhances steric protection
5-Bromo-N-(3-chloro-2-methylphenyl)-2-fluorobenzamide	C₁₄H₁₀BrClFNO	342.59	5-Br, 2-F, N-(3-Cl-2-CH₃-C₆H₃)amide	Chlorine and methylphenyl increase lipophilicity
5-Bromo-4-fluoro-2-hydroxybenzaldehyde	C₇H₄BrFO₂	219.01	5-Br, 4-F, 2-OH, aldehyde	Hydroxyl and aldehyde groups enable reactivity for further functionalization
5-Bromo-2-methyl-3-nitrobenzoic acid	C₈H₆BrNO₄	276.04	5-Br, 2-CH₃, 3-NO₂, carboxylic acid	Nitro and carboxylic acid groups enhance acidity and electrophilicity

Substituent Effects on Reactivity and Bioactivity

Halogen Positioning: The 5-bromo-2-fluoro pattern in the target compound and its analog (C₁₄H₁₀BrClFNO) creates electron-deficient aromatic rings, favoring electrophilic substitution at the 4- or 6-positions. The N-cyclopropylamide group in the target compound offers rigidity and metabolic resistance, whereas the N-(3-chloro-2-methylphenyl)amide in the analog increases lipophilicity, likely improving membrane permeability in drug design .

Functional Group Diversity :

• Carboxylic acid (e.g., 5-bromo-2-methyl-3-nitrobenzoic acid) and aldehyde (e.g., 5-bromo-4-fluoro-2-hydroxybenzaldehyde) derivatives are more reactive in condensation or nucleophilic addition reactions compared to benzamides .
• The nitro group in 5-bromo-2-methyl-3-nitrobenzoic acid is a strong electron-withdrawing group, making the compound highly electrophilic, whereas the methyl group in the target compound provides mild electron-donating effects .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide, and how can reaction conditions be optimized?

• Methodology :

• Step 1 : Start with 2-fluoro-3-methylbenzoic acid. Introduce bromine at the 5-position via electrophilic aromatic bromination using Br₂ in the presence of a Lewis acid (e.g., FeBr₃) under controlled temperature (0–5°C) to minimize side reactions.
• Step 2 : Convert the carboxylic acid to an acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride.
• Step 3 : React the acyl chloride with cyclopropylamine in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under inert atmosphere (N₂/Ar) to form the amide bond.
• Optimization : Monitor reaction progress via TLC or HPLC. Adjust stoichiometry (1.2–1.5 equivalents of cyclopropylamine) and temperature (20–25°C) to improve yield .

Q. How can researchers ensure purity during synthesis, and what analytical techniques are critical for validation?

• Purification :

• Use flash column chromatography (silica gel, hexane/ethyl acetate gradient) to separate unreacted starting materials.
• Recrystallize from a 3:1 mixture of petroleum ether and ethyl acetate to enhance crystalline purity .
  • Validation :
• NMR : Confirm substitution patterns (e.g., ¹H-NMR for cyclopropyl protons at δ 0.5–1.5 ppm; ¹⁹F-NMR for fluorine environment).
• Mass Spectrometry (MS) : Verify molecular ion peak (e.g., [M+H]⁺) and isotopic pattern for bromine .

Q. What solvents and storage conditions are recommended for this compound?

• Solubility : Soluble in polar aprotic solvents (e.g., DCM, DMF) but sparingly soluble in water.
• Storage : Store at 0–6°C in amber vials under inert gas (Ar) to prevent degradation via hydrolysis or photolysis .

Q. How can researchers troubleshoot low yields in the amide coupling step?

• Solutions :

• Ensure anhydrous conditions to avoid competing hydrolysis of the acyl chloride.
• Use coupling agents like HATU or EDCI to activate the carboxylic acid if direct acylation fails.
• Characterize byproducts (e.g., free carboxylic acid via IR spectroscopy at ~1700 cm⁻¹) to refine stoichiometry .

Advanced Research Questions

Q. What strategies can address regioselectivity challenges during halogenation of the benzamide core?

• Approach :

• Leverage directing effects: The fluorine atom at the 2-position is a strong ortho/para director, favoring bromination at the 5-position.
• Use computational modeling (DFT) to predict electrophilic attack sites. Validate experimentally via LC-MS to detect minor isomers .

Q. How can reaction mechanisms (e.g., nucleophilic aromatic substitution) be probed for derivatives of this compound?

• Experimental Design :

• Substitute the bromine atom with nucleophiles (e.g., NaN₃ in DMF at 80°C) to form azide derivatives.
• Monitor kinetics via ¹H-NMR or UV-Vis spectroscopy. Compare activation energies under varying pH and solvent polarity .

Q. What are the implications of steric and electronic effects from the cyclopropyl group on biological activity?

• Hypothesis Testing :

• Synthesize analogs with bulkier substituents (e.g., cyclohexyl) or electron-withdrawing groups.
• Screen for activity against target proteins (e.g., kinases) using SPR or fluorescence polarization assays. Correlate structure-activity relationships (SAR) with computational docking studies .

Q. How should researchers resolve contradictions in reported melting points or spectral data across studies?

• Resolution :

• Reproduce synthesis and purification protocols from conflicting studies.
• Perform DSC (Differential Scanning Calorimetry) to confirm melting point consistency.
• Cross-validate spectral data with NIST or PubChem reference libraries .